N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine

• IUPAC Name: N-benzyl-N-methyl-1-(oxan-4-yl)piperidin-3-amine
• InChI: InChI=1S/C18H28N2O/c1-19(14-16-6-3-2-4-7-16)18-8-5-11-20(15-18)17-9-12-21-13-10-17/h2-4,6-7,17-18H,5,8-15H2,1H3
• InChI Key: JOBDNUMQKUHHRO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)C3CCOCC3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine, also known as BMT-1, is a chemical compound that has been recently synthesized and studied for its potential applications in scientific research. BMT-1 belongs to the class of piperidine derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine acts as an inhibitor of the serotonin transporter (SERT), which is responsible for the reuptake of serotonin from the synaptic cleft. By inhibiting SERT, N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling and neurotransmission. This mechanism of action is similar to that of other SSRIs such as fluoxetine and paroxetine.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine has been shown to exhibit significant biochemical and physiological effects in various studies. It has been shown to increase the levels of serotonin in the brain, leading to an increase in serotonin signaling and neurotransmission. N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine has also been shown to exhibit anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine in lab experiments is its selectivity towards SERT, which allows for the specific modulation of serotonin signaling. However, one of the limitations of using N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine is its relatively low potency compared to other SSRIs such as fluoxetine and paroxetine, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine. One potential direction is the development of more potent derivatives of N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine that exhibit greater selectivity towards SERT. Another potential direction is the study of the physiological effects of N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine in humans, which may provide valuable insights into its potential applications in the treatment of various neurological disorders. Additionally, the study of the pharmacokinetics and pharmacodynamics of N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine may provide valuable information for the development of more effective therapies for neurological disorders.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine involves the reaction of N-benzyl-N-methylpiperidin-3-amine with tetrahydro-2H-pyran-4-ol in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine has been extensively studied for its potential applications in scientific research. It has been shown to exhibit significant activity as a selective serotonin reuptake inhibitor (SSRI) and can be used as a tool to study the role of serotonin in various physiological processes. N-benzyl-N-methyl-1-(tetrahydro-2H-pyran-4-yl)-3-piperidinamine has also been studied for its potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.